Cas no 2034500-83-7 (3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea)
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3-(oxan-4-yl)urea
- 1-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)-3-(tetrahydro-2H-pyran-4-yl)urea
- 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea
-
- Inchi: 1S/C16H24N2O5/c1-21-14-4-3-11(9-15(14)22-2)13(19)10-17-16(20)18-12-5-7-23-8-6-12/h3-4,9,12-13,19H,5-8,10H2,1-2H3,(H2,17,18,20)
- InChI Key: ASLGXRILBKMFIN-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])O[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 362
- XLogP3: 0.6
- Topological Polar Surface Area: 89
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6089-9887-2μmol |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6089-9887-5μmol |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6089-9887-10μmol |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6089-9887-20μmol |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 90%+ | 20μl |
$118.5 | 2023-04-24 | |
| Life Chemicals | F6089-9887-1mg |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6089-9887-2mg |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6089-9887-3mg |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6089-9887-4mg |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6089-9887-5mg |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6089-9887-10mg |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea |
2034500-83-7 | 10mg |
$118.5 | 2023-09-09 |
3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea
Professional Introduction to Compound with CAS No. 2034500-83-7 and Product Name: 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea
The compound with the CAS number 2034500-83-7 and the product name 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure incorporates several key functional groups, including hydroxyl and urea moieties, which are known for their diverse biological activities.
Recent research in medicinal chemistry has highlighted the importance of urea derivatives in the design of novel therapeutic agents. The presence of the oxan-4-yl group in this compound adds a cyclic ether structure, which can influence its solubility, metabolic stability, and interaction with biological targets. The 3,4-dimethoxyphenyl substituent further enhances the compound's pharmacological profile by introducing hydrophobicity and electronic effects that can modulate receptor binding.
In the context of current scientific literature, compounds with similar structural motifs have been explored for their anti-inflammatory, antioxidant, and anticancer properties. The hydroxyl group in 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological molecules. This feature is crucial for designing molecules that exhibit high affinity and selectivity towards specific therapeutic targets.
One of the most compelling aspects of this compound is its potential as a lead molecule for further drug discovery efforts. The combination of the dimethoxyphenyl ring and the urea moiety creates a versatile scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced biological activity.
Moreover, the oxan-4-yl group contributes to the compound's overall stability, making it a promising candidate for formulation into drug products. Stability is a critical factor in pharmaceutical development, as it ensures that the active ingredient remains effective throughout its shelf life. The structural features of this compound also suggest potential for oral bioavailability, which is essential for patient compliance and therapeutic efficacy.
Recent studies have demonstrated that modifications to the hydroxyethyl side chain can significantly alter the pharmacological profile of urea derivatives. By fine-tuning this region of the molecule, researchers can fine-tune interactions with enzymes and receptors involved in disease pathways. This flexibility makes compounds like 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea valuable tools for investigating novel therapeutic strategies.
The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies enabling more efficient discovery and development of drug candidates. The study of urea derivatives remains a vibrant area of research, driven by their broad spectrum of biological activities and structural diversity. As such, compounds like those represented by CAS no. 2034500-83-7 are likely to play a crucial role in future pharmaceutical innovation.
In conclusion, the compound with CAS no. 2034500-83-7 and product name 3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea exemplifies the ongoing advancements in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As scientific understanding continues to grow, compounds like this will undoubtedly contribute to the discovery of new treatments for various diseases.
2034500-83-7 (3-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-1-(oxan-4-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)